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Compound of Interest

Compound Name: 5-bromo-2-(piperidin-1-yl)aniline

Cat. No.: B3072751

For Researchers, Scientists, and Drug Development Professionals
CAS Number: 1016877-65-8

This technical guide provides a comprehensive overview of the chemical properties, safety
information, and potential applications of 5-bromo-2-(piperidin-1-yl)aniline, a compound of
interest in medicinal chemistry and drug discovery.

Core Properties and Data

5-bromo-2-(piperidin-1-yl)aniline is a substituted aniline derivative characterized by the
presence of a bromine atom and a piperidine ring attached to the aniline core. These structural
features make it a valuable building block for the synthesis of more complex molecules with
potential biological activity.

Table 1: Physicochemical Properties of 5-bromo-2-(piperidin-1-yl)aniline
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Property Value Source
CAS Number 1016877-65-8 [1]
Molecular Formula C11H1sBrN2 [1]
Molecular Weight 255.15 g/mol [1]
Melting Point No data available

Boiling Point No data available

Solubility No data available

Storage Sealed in dry, 2-8°C [1]

Safety and Handling

A specific Safety Data Sheet (SDS) for 5-bromo-2-(piperidin-1-yl)aniline is not readily
available in the public domain. However, based on the safety information for structurally related
bromoaniline compounds, the following hazards and precautionary measures should be
considered. It is imperative to handle this compound in a well-ventilated laboratory setting,
wearing appropriate personal protective equipment (PPE), including gloves, safety glasses,
and a lab coat.

Table 2: General Hazard Information for Bromoanilines
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Hazard Class

GHS Pictogram

Hazard Statement

Precautionary
Statement

Acute Toxicity (Oral,

Dermal, Inhalation)

lwialt text

Harmful if swallowed,
in contact with skin, or
if inhaled.

Wash hands
thoroughly after
handling. Wear
protective
gloves/clothing/eye
protection/face
protection. Avoid
breathing
dust/fume/gas/mist/iva
pors/spray. Use only
outdoors or in a well-

ventilated area.

Skin

Corrosion/Irritation

lwialt text

Causes skin irritation.

Wash skin with plenty
of water. If skin
irritation occurs: Get
medical

advice/attention.

Serious Eye

Damage/Eye Irritation

lraalt text

Causes serious eye

irritation.

Rinse cautiously with
water for several
minutes. Remove
contact lenses, if
present and easy to
do. Continue rinsing. If
eye irritation persists:
Get medical

advice/attention.

Note: This information is based on related compounds and may not be fully representative of 5-

bromo-2-(piperidin-1-yl)aniline. A compound-specific risk assessment should be conducted

before use.

Synthesis and Experimental Protocols
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While a specific, detailed experimental protocol for the synthesis of 5-bromo-2-(piperidin-1-
ylaniline is not explicitly documented in the searched literature, a general synthetic approach
can be inferred from standard organic chemistry principles and published methods for
analogous compounds. A plausible synthetic route would involve the reaction of 2,4-
dibromoaniline with piperidine. This nucleophilic aromatic substitution reaction would see the
piperidine displacing one of the bromine atoms, ortho to the amino group.

Logical Workflow for a Potential Synthesis:

2,4-dibromoaniline
Piperidine

Aqueous Workup L o
Y Column Chromatography 5-bromo-2-(piperidin-1-yl)aniline

Nucleophilic Aromatic Substitution

Base (e.g., K2CO3)
Solvent (e.g., DMF)

Click to download full resolution via product page

Caption: A potential synthetic workflow for 5-bromo-2-(piperidin-1-yl)aniline.

Applications in Drug Discovery and Medicinal
Chemistry

The structural motifs present in 5-bromo-2-(piperidin-1-yl)aniline are of significant interest in
the field of drug discovery. The piperidine ring is a common feature in many approved drugs,
valued for its ability to improve pharmacokinetic properties and interact with biological targets.
The bromoaniline core provides a versatile scaffold for further chemical modifications, allowing
for the exploration of structure-activity relationships.

While no specific biological activity or mechanism of action has been documented for 5-bromo-
2-(piperidin-1-yl)aniline itself, its derivatives are being investigated for various therapeutic
applications. For instance, related compounds containing piperidine and substituted aniline
moieties have shown potential as:

e Anticancer Agents: Derivatives have been synthesized and evaluated for their ability to
inhibit cancer cell proliferation. Some compounds have been shown to arrest the cell cycle
and induce apoptosis.[2]
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» Antimicrobial Agents: The incorporation of halogen atoms, such as bromine, into heterocyclic
structures is a known strategy for enhancing antimicrobial activity.[3]

The logical relationship for its potential use as a building block in drug discovery is illustrated
below.

5-bromo-2-(piperidin-1-yl)aniline
(Starting Material)

Chemical Modification
(e.g., acylation, arylation)
(Library of Derivatives)
Biological Screening
(e.g., enzyme assays, cell-based assays)
(Hit Compound Identificatior)
C_ead OptimizatiorD

Drug Candidate

Click to download full resolution via product page

Caption: The role of 5-bromo-2-(piperidin-1-yl)aniline in a drug discovery pipeline.
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Currently, there is no specific information available regarding the modulation of any particular
signaling pathways by 5-bromo-2-(piperidin-1-yl)aniline. Further research is required to
elucidate its biological targets and mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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